Cas no 40778-16-3 (R 31805)

• Product Name: R 31805
• CAS No: 40778-16-3
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• MDL: MFCD00276609
• CID: 332151
• PubChem ID: 135420611
• Update Time: 2025-04-19

R 31805 Chemical and Physical Properties

Names and Identifiers

• R 31805
• 2-(dimethylamino)-5,6-dimethyl-1H-pyrimidin-4-one
• 2-(dimethylamino)-5,6-dimethyl-4(3H)-Pyrimidinone
• 2-(dimethylamino)-5,6-dimethyl-4(1h)-pyrimidinone
• 2-dimethylamino-5,6-dimethyl-3H-pyrimidin-4-one
• 2-dimethylamino-5,6-dimethyl-4-hydroxypyrimidine
• 2-Methylamino-5,6-dimethyl-4-hydroxypyrimidine
• 4,5-Dimethyl-2-(N,N-dimethylamino)-6-hydroxypyrimidine
• 5,6-dimethyl-2-dimethylamino-4-hydroxypyrimidine
• CHEBI:38546
• Q27117897
• AKOS009158440
• DTXSID80193767
• 2-(dimethylamino)-5,6-dimethylpyrimidin-4-ol
• pirimicarb TP1
• 2-dimethylamino-4,5-dimethyl-6-hydroxy pyrimidine
• 2-(dimethylamino)-4,5-dimethyl-1H-pyrimidin-6-one
• NS00004067
• 40778-16-3
• EINECS 255-074-9
• MFCD00276609
• 4(3H)-PYRIMIDINONE, 2-(DIMETHYLAMINO)-5,6-DIMETHYL-
• YQ4TX8SL47
• W-109225
• PIRIMICARB-DESAMIDO
• UNII-YQ4TX8SL47
• 1-(1,2-Propadienyl)-1,3-dihydro-2H-benzimidazole-2-thione
• FT-0743875
• 2-Dimethylamino-5,6-dimethylpyrimidin-4-ol
• SCHEMBL1423315
• Pyrimidin-4-ol, 2-dimethylamino, 5,6-dimethyl
• R-31805
• 2-dimethylamino-4-hydroxy-5,6-dimethylpyrimidine
• 2-dimethylamino-4,5-dimethyl-6-hydroxypyrimidine
• R031805

• MDL： MFCD00276609
• Inchi： 1S/C8H13N3O/c1-5-6(2)9-8(11(3)4)10-7(5)12/h1-4H3,(H,9,10,12)
• InChI Key： MUEHLDAHWSCFAG-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)N=C(N1)N(C)C

Computed Properties

• Exact Mass: 167.10600
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 393.7±52.0 °C at 760 mmHg
• Flash Point: 191.9±30.7 °C
• PSA: 48.99000
• LogP: 0.45270
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

R 31805 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines